Cas no 80353-26-0 (6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester)

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester structure

80353-26-0 structure

Product name:6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester

CAS No:80353-26-0

MF:C₂₁H₂₀BrNO₄S

MW:462.356803894043

MDL:MFCD20040382

CID:845011

PubChem ID:10551995

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

- (2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4-oxide
- (2S,5R,6S)-6-bromo-3,3-dimethyl-7-oxo- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid diphenylmethyl ester, 4-oxide
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, diphenylmeth...
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, diphenylmethyl ester, 4-oxide, (2S,5R,6S)-
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, diphenylmethyl ester, 4-oxide, [2S-(2α,5α,6α)]- (ZCI)
- BS-49672
- benzhydryl (2S,5R,6S)-6-bromo-3,3-dimethyl-4,7-dioxo-4$l^{4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
- 80353-26-0
- (2S,5R,6S)-Benzhydryl6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate4-oxide
- A864705
- DTXSID20441618
- D94795
- CS-0153885
- AKOS016007047
- Benzhydryl (2S,5R,6S)-6-bromo-3,3-dimethyl-4,7-dioxo-4lambda4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
- (2S,5R,6S)-6-BROMO-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO[3.2.0]HEPTANE-2-CARBOXYLIC ACID DIPHENYLMETHYL ESTER, 4-OXIDE
- DIPHENYLMETHYL (2S,5R,6S)-6-BROMO-3,3-DIMETHYL-4,7-DIOXO-4??-THIA-1-AZABICYCLO[3.2.0]HEPTANE-2-CARBOXYLATE
- DB-075675
- 6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester
- MDL： MFCD20040382
- Inchi： 1S/C21H20BrNO4S/c1-21(2)17(23-18(24)15(22)19(23)28(21)26)20(25)27-16(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15-17,19H,1-2H3/t15-,17-,19+,28?/m0/s1
- InChI Key： MHQYJIDSSLKVOK-OCZDZXRVSA-N
- SMILES： C([C@H]1C(C)(C)S(=O)[C@@H]2[C@H](C(N12)=O)Br)(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 461.02964g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 461.02964g/mol
Monoisotopic Mass: 461.02964g/mol
Topological Polar Surface Area: 82.9Å²
Heavy Atom Count: 28
Complexity: 639
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 629.1±55.0 °C at 760 mmHg
Flash Point: 334.2±31.5 °C
Vapor Pressure: 0.0±1.8 mmHg at 25°C

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-NA867-50mg	6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester	80353-26-0	95+%	50mg	64.0CNY	2021-08-04
TRC	B415300-50mg	6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid Diphenylmethyl Ester	80353-26-0		50mg	$ 196.00	2023-04-18
Ambeed	A169898-25g	(2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4-oxide	80353-26-0	95%	25g	$653.0	2025-02-21
Chemenu	CM202670-5g	(2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4-oxide	80353-26-0	95%	5g	$139	2024-07-23
Aaron	AR005C6M-250mg	(2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4-oxide	80353-26-0	95%	250mg	$30.00	2025-01-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTJ404-25g	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, diphenylmethyl ester, 4-oxide, (2S,5R,6S)-diphenylmethyl (2S,5R,6S)-6-bromo-3,3-dimethyl-4,7-dioxo-4λ⁴-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate	80353-26-0	95%	25g	￥5270.0	2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTJ404-5g	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, diphenylmethyl ester, 4-oxide, (2S,5R,6S)-diphenylmethyl (2S,5R,6S)-6-bromo-3,3-dimethyl-4,7-dioxo-4λ⁴-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate	80353-26-0	95%	5g	￥1548.0	2024-04-17
A2B Chem LLC	AC47970-250mg	(2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4-oxide	80353-26-0	95%	250mg	$18.00	2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTJ404-250mg	4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-bromo-3,3-dimethyl-7-oxo-, diphenylmethyl ester, 4-oxide, (2S,5R,6S)-diphenylmethyl (2S,5R,6S)-6-bromo-3,3-dimethyl-4,7-dioxo-4λ⁴-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate	80353-26-0	95%	250mg	￥173.0	2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1224525-5g	(2S,5R,6S)-Benzhydryl 6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4-oxide	80353-26-0	95%	5g	￥2109.00	2024-04-28

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester Production Method

Synthetic Circuit 1

24138-28-1

5350-57-2

80353-26-0

Reaction Conditions

1.1 Reagents: Peracetic acid Solvents: Chloroform , Water
1.2 Reagents: Potassium iodide
1.3 Reagents: Peracetic acid Solvents: Water
1.4 Reagents: Sulfuric acid Solvents: Water

Reference

Synthesis of 2β-azidomethylpenicillin 1,1-dioxides and 3β-azido-3α-methylcepham 1,1-dioxides

Micetich, Ronald G.; et al, Synthesis, 1986, (4), 292-6

Synthetic Circuit 2

5350-57-2

80353-26-0

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 1.5 h, rt
2.1 Solvents: Methanol , Dichloromethane ; 2 h, 0 °C
3.1 Reagents: Hydrogen peroxide Solvents: Water

Reference

Precise Preparation of a High-Purity Key Intermediate of Tazobactam

Zhou, Yanan; et al, Organic Process Research & Development, 2020, 24(12), 2898-2905

Synthetic Circuit 3

24138-28-1

5350-57-2

80353-26-0

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0 °C
1.2 Reagents: Iodine Solvents: Dichloromethane
1.3 Reagents: Alumina , Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Water ; 30 min, 0 °C; 3 h, 0 °C

Reference

Synthesis of Tazobactam, β-lactamase inhibitor

Li, Yang; et al, Transactions of Tianjin University, 2002, 8(1), 33-36

Synthetic Circuit 4

91-01-0

24138-28-1

80353-26-0

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt
2.1 Reagents: Hydrogen peroxide Solvents: Phenol , Water ; 25 °C
2.2 Reagents: Sodium sulfite Solvents: Water ; rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt

Reference

A new approach to the synthesis of tazobactam using an organosilver compound

Xu, Wei Liang; et al, Synthesis, 2005, (3), 442-446

Synthetic Circuit 5

74189-25-6

80353-26-0

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Phenol , Water ; 25 °C
1.2 Reagents: Sodium sulfite Solvents: Water ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt

Reference

A new approach to the synthesis of tazobactam using an organosilver compound

Xu, Wei Liang; et al, Synthesis, 2005, (3), 442-446

Synthetic Circuit 6

91922-15-5

61765-84-2

80353-26-0

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Water ; 1 h, rt

Reference

Synthesis of benzhydryl S-oxopenicillanate

Xu, Wei-liang; et al, Jingxi Huagong, 2003, 20(11), 700-701

Synthetic Circuit 7

74189-25-6

80353-26-0

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Water

Reference

Precise Preparation of a High-Purity Key Intermediate of Tazobactam

Zhou, Yanan; et al, Organic Process Research & Development, 2020, 24(12), 2898-2905

Synthetic Circuit 8

74189-25-6

80353-26-0

Reaction Conditions

1.1 Reagents: Peracetic acid Solvents: Water ; 1 min, 25 °C

Reference

Application of Continuous Flow in Tazobactam Synthesis

Zhou, Shuhao; et al, Organic Process Research & Development, 2021, 25(7), 1648-1657

Synthetic Circuit 9

91-01-0

24138-28-1

80353-26-0

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 1 min, 25 °C
1.2 Reagents: Ethylenediaminetetraacetic acid , Acetic acid , Sulfuric acid , Hydrogen peroxide Solvents: Water ; 10 min, 55 °C
2.1 Reagents: Peracetic acid Solvents: Water ; 1 min, 25 °C

Reference

Application of Continuous Flow in Tazobactam Synthesis

Zhou, Shuhao; et al, Organic Process Research & Development, 2021, 25(7), 1648-1657

Synthetic Circuit 10

883-40-9

24138-28-1

80353-26-0

Reaction Conditions

1.1 Solvents: Methanol , Dichloromethane ; 2 h, 0 °C
2.1 Reagents: Hydrogen peroxide Solvents: Water

Reference

Precise Preparation of a High-Purity Key Intermediate of Tazobactam

Zhou, Yanan; et al, Organic Process Research & Development, 2020, 24(12), 2898-2905

Synthetic Circuit 11

24138-28-1

5350-57-2

80353-26-0

Reaction Conditions

1.1 Reagents: Peracetic acid , Potassium iodide Solvents: Dichloromethane , Water ; 1 h, 0 °C

Reference

Crystal structures of KPC-2 β-lactamase in complex with 3-nitrophenyl boronic acid and the penam sulfone PSR-3-226

Ke, Wei; et al, Antimicrobial Agents and Chemotherapy, 2012, 56(5), 2713-2718

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester Raw materials

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester Preparation Products

6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester (80353-26-0)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

80353-26-0 (6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:80353-26-0)6-Bromo-3,3-dimethyl-7-oxo-4-oxide-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic Acid Diphenylmethyl Ester

Purity:99%/99%

Quantity:5g/25g

Price ($):175.0/588.0